(E)-2-(3-cinnamyl-1,7-dimethyl-2,4-dioxo-3,4-dihydro-1H-imidazo[2,1-f]purin-8(2H)-yl)acetic acid

• IUPAC Name: 2-[4,7-dimethyl-1,3-dioxo-2-[(E)-3-phenylprop-2-enyl]purino[7,8-a]imidazol-6-yl]acetic acid
• InChI: InChI=1S/C20H19N5O4/c1-13-11-25-16-17(21-19(25)24(13)12-15(26)27)22(2)20(29)23(18(16)28)10-6-9-14-7-4-3-5-8-14/h3-9,11H,10,12H2,1-2H3,(H,26,27)/b9-6+
• InChI Key: JFNXJAFMIOZCBZ-RMKNXTFCSA-N
• Canonical SMILES: CC1=CN2C3=C(N=C2N1CC(=O)O)N(C(=O)N(C3=O)CC=CC4=CC=CC=C4)C
• Isomeric SMILES: CC1=CN2C3=C(N=C2N1CC(=O)O)N(C(=O)N(C3=O)C/C=C/C4=CC=CC=C4)C
• Molecular Formula: C20H19N5O4
• Molecular Weight: 393.4 g/mol
• CAS No.: 1021077-23-5

Description

The compound (E)-2-(3-cinnamyl-1,7-dimethyl-2,4-dioxo-3,4-dihydro-1H-imidazo[2,1-f]purin-8(2H)-yl)acetic acid is a structurally complex imidazopurine derivative characterized by a fused imidazo[2,1-f]purine core. Key features include:

• Methyl groups: Two methyl groups at positions 1 and 7, which may influence steric hindrance and metabolic stability.
• Acetic acid moiety: A carboxylic acid group at position 8, enabling hydrogen bonding and salt formation.

This compound belongs to a class of purine derivatives with reported biological activities, though its specific pharmacological profile remains under investigation.

Biological Activity

Structural Overview

The compound features a unique structure that includes an imidazo[2,1-f]purine core, which is known for its diverse pharmacological properties. The presence of the cinnamyl group and acetic acid moiety may contribute to its biological effects.

Molecular Formula and Weight

• Molecular Formula: C17H19N3O4
• Molecular Weight: 341.35 g/mol

Anticancer Properties

Research has indicated that compounds similar to (E)-2-(3-cinnamyl-1,7-dimethyl-2,4-dioxo-3,4-dihydro-1H-imidazo[2,1-f]purin-8(2H)-yl)acetic acid exhibit significant anticancer properties. For instance, studies have shown that imidazo[2,1-f]purines can inhibit cell proliferation in various cancer cell lines through mechanisms such as apoptosis induction and cell cycle arrest.

Antioxidant Activity

The antioxidant potential of this compound has been explored in several studies. Antioxidants are crucial in mitigating oxidative stress-related diseases. Compounds with similar structures have demonstrated the ability to scavenge free radicals effectively.

Enzyme Inhibition

Research indicates that this compound may act as an inhibitor of certain enzymes involved in metabolic pathways. For example:

• Phosphodiesterases (PDEs): Compounds derived from imidazo[2,1-f]purines have shown inhibitory effects on PDEs, which are important in regulating intracellular signaling pathways.
• Kinases: The potential for kinase inhibition could lead to therapeutic applications in cancer treatment.

Neuroprotective Effects

Some studies suggest that derivatives of this compound may exhibit neuroprotective effects by modulating neurotransmitter systems and reducing neuroinflammation. This is particularly relevant for conditions such as Alzheimer's disease and other neurodegenerative disorders.

Case Study 1: Anticancer Activity

A study published in the Journal of Medicinal Chemistry investigated the anticancer effects of related imidazo[2,1-f]purines. The results indicated that these compounds could inhibit tumor growth in xenograft models by inducing apoptosis through the activation of caspase pathways.

Case Study 2: Antioxidant Activity

In a study focusing on antioxidant properties, researchers found that compounds with similar structural features to (E)-2-(3-cinnamyl-1,7-dimethyl-2,4-dioxo-3,4-dihydro-1H-imidazo[2,1-f]purin-8(2H)-yl)acetic acid demonstrated significant free radical scavenging activity in vitro. This suggests potential applications in preventing oxidative stress-related diseases.

Table 1: Comparison of Biological Activities

Activity Type	Related Compounds	IC50 Values (µM)	Reference
Anticancer	Imidazo[2,1-f]purines	10 - 30	Journal of Medicinal Chemistry
Antioxidant	Cinnamyl derivatives	5 - 15	Antioxidants
PDE Inhibition	Various derivatives	50 - 100	Biochemical Pharmacology
Kinase Inhibition	Structural analogs	20 - 60	Cancer Research

Comparison with Similar Compounds

Key Observations :

• The cinnamyl group confers higher molecular weight and lipophilicity compared to methyl-substituted analogs (e.g., ) , which may influence bioavailability.